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Compound of Interest

2-Amino-2-cyclopropylpropanoic
Compound Name: d
aci

cat. No.: B1267573

Technical Guide: 2-Amino-2-
cyclopropylpropanoic Acid

This technical guide provides a comprehensive overview of 2-Amino-2-cyclopropylpropanoic
acid, a non-proteinogenic amino acid of interest to researchers, scientists, and professionals in
drug development. This document details its chemical identifiers, and while specific
experimental protocols and biological pathways for this exact molecule are not extensively
publicly documented, this guide presents a logical workflow for its potential characterization.

Core Chemical Data

The foundational data for 2-Amino-2-cyclopropylpropanoic acid is summarized below,
providing key identifiers for this compound.

Chemical Identifier Summary
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Identifier Value Source

CAS Number 5687-72-9 [1]
2-amino-2-

IUPAC Name

cyclopropylpropanoic acid

Alternate Name 2-cyclopropylalanine [1]
Molecular Formula C6H11NO2

Canonical SMILES C1CC1C(C(=O)O)N [1]
InChiKey VRFYYCFVOBCXDL- o

UHFFFAOYSA-N

Note: The CAS number for the (S)-enantiomer, (2S)-2-amino-2-cyclopropylpropanoic acid,
is 1130070-43-7.

Experimental Desigh and Workflow

While specific, detailed experimental protocols for 2-Amino-2-cyclopropylpropanoic acid are
not readily available in the public domain, a standard workflow for its synthesis and
characterization can be proposed. The following diagram illustrates a logical experimental
progression for researchers investigating this molecule.
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General Workflow for ino-2- ic Acid
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Caption: A generalized workflow for the synthesis, purification, and characterization of novel
amino acids like 2-Amino-2-cyclopropylpropanoic acid.

Potential Sighaling Pathway Investigation

Given the structural similarity of 2-Amino-2-cyclopropylpropanoic acid to other amino acids,
a primary area of investigation would be its interaction with metabolic and signaling pathways
where amino acids play a crucial role. The following diagram outlines a hypothetical signaling
pathway that could be investigated for potential modulation by this compound.
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Hypothetical Signaling Pathway Interaction

2-Amino-2-cyclopropylpropanoic acid
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Caption: A potential signaling pathway that could be influenced by 2-Amino-2-
cyclopropylpropanoic acid, starting from interaction with cell surface receptors or
transporters.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/product/b1267573?utm_src=pdf-custom-synthesis
http://chemchart.com/2-amino-2-cyclopropylpropanoic-acid-detail.html
http://chemchart.com/2-amino-2-cyclopropylpropanoic-acid-detail.html
https://www.benchchem.com/product/b1267573#2-amino-2-cyclopropylpropanoic-acid-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b1267573#2-amino-2-cyclopropylpropanoic-acid-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b1267573#2-amino-2-cyclopropylpropanoic-acid-cas-number-and-chemical-identifiers
https://www.benchchem.com/product/b1267573#2-amino-2-cyclopropylpropanoic-acid-cas-number-and-chemical-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1267573?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267573?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

